pseudostellarin D
pseudostellarin D
Brand Name:
Vulcanchem
CAS No.:
158335-65-0
VCID:
VC0235842
InChI:
InChI=1S/C36H55N7O8/c1-7-22(6)31-36(51)41-25(15-20(2)3)32(47)37-18-29(45)39-27(17-23-10-12-24(44)13-11-23)33(48)38-19-30(46)43-14-8-9-28(43)35(50)40-26(16-21(4)5)34(49)42-31/h10-13,20-22,25-28,31,44H,7-9,14-19H2,1-6H3,(H,37,47)(H,38,48)(H,39,45)(H,40,50)(H,41,51)(H,42,49)/t22-,25-,26-,27-,28-,31?/m0/s1
SMILES:
CCC(C)C1C(=O)NC(C(=O)NCC(=O)NC(C(=O)NCC(=O)N2CCCC2C(=O)NC(C(=O)N1)CC(C)C)CC3=CC=C(C=C3)O)CC(C)C
Molecular Formula:
C13H20N2O2
Molecular Weight:
713.9 g/mol
pseudostellarin D
CAS No.: 158335-65-0
Main Products
VCID: VC0235842
Molecular Formula: C13H20N2O2
Molecular Weight: 713.9 g/mol
| CAS No. | 158335-65-0 |
|---|---|
| Product Name | pseudostellarin D |
| Molecular Formula | C13H20N2O2 |
| Molecular Weight | 713.9 g/mol |
| IUPAC Name | (6S,12S,18S,21S)-15-[(2S)-butan-2-yl]-6-[(4-hydroxyphenyl)methyl]-12,18-bis(2-methylpropyl)-1,4,7,10,13,16,19-heptazabicyclo[19.3.0]tetracosane-2,5,8,11,14,17,20-heptone |
| Standard InChI | InChI=1S/C36H55N7O8/c1-7-22(6)31-36(51)41-25(15-20(2)3)32(47)37-18-29(45)39-27(17-23-10-12-24(44)13-11-23)33(48)38-19-30(46)43-14-8-9-28(43)35(50)40-26(16-21(4)5)34(49)42-31/h10-13,20-22,25-28,31,44H,7-9,14-19H2,1-6H3,(H,37,47)(H,38,48)(H,39,45)(H,40,50)(H,41,51)(H,42,49)/t22-,25-,26-,27-,28-,31?/m0/s1 |
| Standard InChIKey | AEYSUFUZZXZLEV-KBPCQMSISA-N |
| Isomeric SMILES | CC[C@H](C)C1C(=O)N[C@H](C(=O)NCC(=O)N[C@H](C(=O)NCC(=O)N2CCC[C@H]2C(=O)N[C@H](C(=O)N1)CC(C)C)CC3=CC=C(C=C3)O)CC(C)C |
| SMILES | CCC(C)C1C(=O)NC(C(=O)NCC(=O)NC(C(=O)NCC(=O)N2CCCC2C(=O)NC(C(=O)N1)CC(C)C)CC3=CC=C(C=C3)O)CC(C)C |
| Canonical SMILES | CCC(C)C1C(=O)NC(C(=O)NCC(=O)NC(C(=O)NCC(=O)N2CCCC2C(=O)NC(C(=O)N1)CC(C)C)CC3=CC=C(C=C3)O)CC(C)C |
| Synonyms | cyclo(Gly-Pro-Leu-Ile-Leu-Gly-Tyr) pseudostellarin D |
| PubChem Compound | 164508 |
| Last Modified | Nov 11 2021 |
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